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Compound of Interest

Compound Name: Vildagliptin (dihydrate)

Cat. No.: B15144644 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

active pharmaceutical ingredients like Vildagliptin (dihydrate) is paramount. This guide

provides essential procedural information on personal protective equipment (PPE), operational

plans for safe handling, and compliant disposal methods. Adherence to these guidelines is

critical for minimizing exposure and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
Recommendations
When handling Vildagliptin (dihydrate), a comprehensive approach to personal protection is

necessary. The following table summarizes the recommended PPE. It is crucial to always

consult the specific Safety Data Sheet (SDS) for the product you are using and to perform a

risk assessment for your specific laboratory procedures.
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PPE Category Recommendation Relevant Standards/Notes

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields or a

face shield.[1][2]

Should conform to EN 166

(EU) or be NIOSH-approved

(US).[1] Facilities should be

equipped with an eyewash

station.[3][4]

Skin and Body Protection

Wear compatible chemical-

resistant gloves and protective

clothing, such as a lab coat.[2]

[3][5] For more extensive

handling, fire/flame resistant

and impervious clothing may

be required.[1]

Gloves must be inspected prior

to use and should satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[1]

Since specific breakthrough

time data for Vildagliptin is not

readily available, select gloves

(e.g., nitrile) and replace them

immediately after a splash or

after handling the material.

Respiratory Protection

If exposure limits are

exceeded, irritation is

experienced, or if handling

generates dust, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be worn.[2][3]

[5] For high airborne

contaminant concentrations,

positive-pressure supplied air

respirators may be necessary.

[2]

A risk assessment should be

conducted to determine the

necessity of respiratory

protection.[6] Use in a well-

ventilated area, preferably in a

laboratory fume hood or other

form of local exhaust

ventilation.[1][3]

Occupational Exposure Limits

(OEL)

As of the latest safety data

sheets, no specific

occupational exposure limits

have been established by

region-specific regulatory

bodies for Vildagliptin.[1][4]

Due to the lack of established

OELs, Vildagliptin should be

handled as a potentially

hazardous substance.

Engineering controls and PPE
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The toxicological properties

have not been thoroughly

investigated.[3][4]

should be utilized to minimize

any potential for exposure.

Operational and Disposal Plans
Safe Handling Procedures:

Engineering Controls: Handle Vildagliptin in a well-ventilated area. The use of a laboratory

fume hood or other local exhaust ventilation is recommended to control airborne levels.[1][3]

Ensure that safety showers and eyewash stations are readily accessible.[4][5]

Personal Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in

areas where the chemical is handled, stored, or processed.[2] Contaminated clothing should

be removed and washed before reuse.[3][5]

Handling Practices: Avoid contact with skin, eyes, and clothing.[2][4] Avoid the formation and

inhalation of dust.[4] Use personal protective equipment as required.[2]

Spill and Accidental Release Measures:

Evacuate and Secure: Keep unnecessary personnel away from the spill area.[1]

Ventilate: Ensure adequate ventilation of the area.

Utilize PPE: Wear appropriate personal protective equipment, including respiratory

protection, chemical-resistant gloves, safety goggles, and protective clothing.[1][3]

Containment and Cleanup:

For powder spills, cover with a plastic sheet or tarp to minimize spreading.[2]

Mechanically take up the spilled material (e.g., sweep or vacuum) and place it in a

suitable, labeled container for disposal.[1] Avoid actions that create dust.[1]

Clean the spill surface thoroughly to remove any residual contamination.[1] Traces can be

flushed away with water after the bulk of the material has been removed.[2]
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Disposal Plan:

Unused Material: Excess and expired Vildagliptin should be treated as hazardous waste. It

may be disposed of by burning in a chemical incinerator equipped with an afterburner and

scrubber.[1] Always use a licensed hazardous material disposal company.[1]

Contaminated PPE and Materials: All contaminated items, including gloves, lab coats, and

cleaning materials, should be collected in suitable, closed containers for disposal.[4] These

materials should be disposed of in the same manner as the unused product.

Regulatory Compliance: Disposal must be in accordance with all applicable federal, state,

and local environmental regulations.[1] Do not allow the product to enter drains, water

courses, or the soil.[1][4]

Workflow for PPE Selection when Handling Vildagliptin
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Start: Plan to
Handle Vildagliptin

Conduct Risk Assessment:
- Scale of work

- Potential for dust/aerosol

Mandatory Base PPE:
- Safety Goggles (EN 166 / NIOSH)

- Lab Coat
- Chemical-Resistant Gloves

Is there a risk of
dust or aerosol generation?

Use Local Exhaust Ventilation
(e.g., Fume Hood)

Yes

Proceed with Handling
Vildagliptin

No

Wear NIOSH/MSHA
Approved Respirator

Properly Dispose of
Contaminated PPE

End

Click to download full resolution via product page

Caption: PPE selection workflow for handling Vildagliptin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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